Cas no 1177299-49-8 (Potassium 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate)

• Product Name: Potassium 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• CAS No: 1177299-49-8
• MF: C₇H₈KN₃O₂
• MW: 205.255621910095
• MDL: MFCD12026866
• CID: 2853686
• Update Time: 2025-10-28

Potassium 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• potassium 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• Potassium 5,6,7,8-tetrahydro[1,2,4]triazolo-[4,3-a]pyridine-3-carboxylate
• potassium;5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• Potassium5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• 5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid, potassium salt
• Potassium 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine-3-carboxylat
• Potassium 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

• MDL： MFCD12026866
• Inchi： 1S/C7H9N3O2.K/c11-7(12)6-9-8-5-3-1-2-4-10(5)6;/h1-4H2,(H,11,12);/q;+1/p-1
• InChI Key： HSMLNXZPBWLCTF-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C1=NN=C2CCCCN21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Topological Polar Surface Area: 70.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines